Cas no 26146-28-1 (Linderene acetate)

• Product Name: Linderene acetate
• CAS No: 26146-28-1
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 2028549
• PubChem ID: 497204
• Update Time: 2025-07-16

Linderene acetate Chemical and Physical Properties

Names and Identifiers

• Linderenacetat
• Linderene acetate
• Lindeneyl acetate
• [dimethyl(methylene)[?]yl] acetate
• Cycloprop[2,3]indeno[5,6-b]furan-4-ol, 4,4a,5,5a,6,6a,6b,7-octahydro-3,6b-dimethyl-5-methylene-, acetate, (4R,4aS,5aS,6aR,6bS)-
• LINDENENYL ACETATE
• 26146-28-1
• [(1S,2R,9S,10R,12S)-4,9-dimethyl-13-methylidene-6-oxatetracyclo[7.4.0.03,7.010,12]trideca-3(7),4-dien-2-yl] acetate
• D85097
• MS-23866
• CS-0100514
• (4R,4aS,5aS,6aR,6bS)-3,6b-Dimethyl-5-methylene-4,4a,5,5a,6,6a,6b,7-octahydrocyclopropa[2,3]indeno[5,6-b]furan-4-yl acetate
• AKOS040761987
• HY-N6902
• DA-64982
• (1S,2R,9S,10R,12S)-4,9-dimethyl-13-methylidene-6-oxatetracyclo[7.4.0.0(3),?.0(1)?,(1)(2)]trideca-3(7),4-dien-2-yl acetate
• ((1S,2R,9S,10R,12S)-4,9-dimethyl-13-methylidene-6-oxatetracyclo(7.4.0.03,7.010,12)trideca-3(7),4-dien-2-yl) acetate

• Inchi： 1S/C17H20O3/c1-8-7-19-13-6-17(4)12-5-11(12)9(2)15(17)16(14(8)13)20-10(3)18/h7,11-12,15-16H,2,5-6H2,1,3-4H3/t11-,12-,15-,16+,17+/m1/s1
• InChI Key： ICLTVELXFUIGLS-FBHBFLDISA-N
• SMILES： O(C(C)=O)[C@H]1C2C(C)=COC=2C[C@]2(C)[C@@H]1C(=C)[C@H]1C[C@H]12

Computed Properties

• Exact Mass: 272.14124450 g/mol
• Monoisotopic Mass: 272.14124450 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.4
• Molecular Weight: 272.34

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Sesquiterpenoids

Additional information on Linderene acetate

Introduction to Linderene Acetate (CAS No: 26146-28-1)

Linderene acetate, a compound with the chemical name Linderene acetate, is a derivative of linderene that has garnered significant attention in the field of pharmaceutical and biochemical research. With the CAS number CAS No: 26146-28-1, this compound has been extensively studied for its potential applications in various therapeutic areas. The unique chemical structure of linderene acetate, characterized by its acetylated form, makes it a promising candidate for further exploration in drug development and synthetic chemistry.

The compound's molecular formula and structural properties contribute to its versatility in chemical reactions, enabling researchers to explore its utility in synthesizing complex molecules. Recent studies have highlighted the role of linderene acetate in modulating biological pathways, particularly in the context of anti-inflammatory and antioxidant properties. These findings have opened new avenues for investigating its potential as a lead compound in the development of novel therapeutic agents.

In the realm of medicinal chemistry, linderene acetate has been examined for its interaction with various biological targets. Its ability to bind to specific enzymes and receptors has been a focal point in understanding its pharmacological effects. For instance, preliminary research suggests that linderene acetate may interfere with inflammatory cascades by inhibiting key enzymes such as COX-2 and LOX. This mechanism of action aligns with the growing interest in natural product derivatives as potential anti-inflammatory agents.

The synthesis of linderene acetate involves intricate chemical processes that require precise control over reaction conditions. Researchers have employed advanced techniques such as catalytic hydrogenation and esterification to optimize the yield and purity of the compound. These synthetic methodologies not only enhance the availability of linderene acetate for research purposes but also contribute to the broader field of organic chemistry by providing insights into efficient synthetic routes.

Recent advancements in analytical chemistry have enabled more detailed characterization of linderene acetate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in elucidating its molecular structure and dynamics. These high-resolution techniques provide critical data for understanding how linderene acetate interacts with biological systems, paving the way for more targeted drug design.

The pharmacokinetic properties of linderene acetate are another area of active investigation. Studies have begun to explore how the compound is absorbed, distributed, metabolized, and excreted within the body. Understanding these processes is essential for determining optimal dosing regimens and predicting potential side effects. Preliminary pharmacokinetic studies suggest that linderene acetate exhibits moderate bioavailability and a relatively long half-life, which could be advantageous for therapeutic applications.

In conclusion, linderene acetate (CAS No: 26146-28-1) represents a significant area of interest in pharmaceutical research due to its unique chemical properties and potential therapeutic benefits. The ongoing studies on this compound not only contribute to our understanding of its biological effects but also advance our capabilities in synthetic chemistry and drug development. As research continues to uncover new applications for linderene acetate, it is poised to play a crucial role in the future landscape of medicinal chemistry.